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Compound of Interest

Compound Name:
o-((2-Hydroxyethyl)amino)phenol

sulphate

CAS No.: 43100-74-9

Cat. No.: B12661542

Get Quote

Executive Summary & Chemical Context
Target Molecule:o-((2-Hydroxyethyl)amino)phenol Sulphate CAS: 43100-74-9 Role: Primary

intermediate in oxidative hair dye formulations; potential pharmaceutical precursor.

The solid-state characterization of o-((2-Hydroxyethyl)amino)phenol sulphate is critical for

verifying its stoichiometry (salt vs. co-crystal), stability, and solubility profile. As an ortho-

substituted aminophenol derivative, this molecule presents unique crystallographic challenges,

including intramolecular hydrogen bonding (the "ortho effect") and conformational flexibility in

the hydroxyethyl side chain.

This guide details the end-to-end protocol for solving and analyzing the crystal structure, from

single-crystal growth to Hirshfeld surface analysis, emphasizing the identification of salt

stoichiometry (2:1 vs. 1:1) and protonation sites.[1]

Experimental Workflow: From Synthesis to CIF
The following workflow ensures high-redundancy validation of the solid form.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12661542#bc-rfq
https://www.benchchem.com/product/b12661542/docs?utm_src=pdf-body#technical-guide-crystal-structure-analysis-of-o-2-hydroxyethyl-amino-phenol-sulphate
https://www.benchchem.com/product/b12661542/docs?utm_src=pdf-body#technical-guide-crystal-structure-analysis-of-o-2-hydroxyethyl-amino-phenol-sulphate
https://chemistry.stackexchange.com/questions/175709/why-does-p-aminophenol-oxidize-in-acid-solution
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12661542?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phase 1: Crystal Growth & Selection
The sulphate salt is highly polar. Standard non-polar solvents will fail.

Method A (Slow Evaporation): Dissolve 50 mg in minimal Methanol/Water (9:1). Filter

through 0.22 µm PTFE. Allow slow evaporation at 4°C to reduce thermal motion disorder.

Method B (Vapor Diffusion): Dissolve in Ethanol; diffuse Diisopropyl Ether or Acetone into the

solution.

Selection Criteria: Select block-like crystals with sharp extinction under polarized light. Avoid

needles (often prone to twinning).

Phase 2: Data Collection Parameters
Radiation Source: Cu-Kα (λ = 1.54184 Å) is preferred for absolute configuration (if chiral

impurities are suspected) and better diffraction power for light atoms (C, H, N, O, S). Mo-Kα

is acceptable if crystals are large (>0.3 mm).

Temperature:100 K (Cryogenic) is mandatory. The hydroxyethyl chain (

) is flexible; room temperature data will likely result in unresolvable disorder.
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Figure 1: Optimized crystallographic workflow for flexible organic salts.

Structural Analysis Protocol (The Core)
Space Group & Unit Cell Determination
For organic sulphate salts, expect low-symmetry systems.

Likely Space Groups:
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(Monoclinic) or

(Triclinic).

Chirality Check: The molecule is achiral. However, if it crystallizes in a chiral space group

(e.g.,

), check for spontaneous resolution (conglomerate formation).

Solving the Phase Problem
Use Dual Space Methods (SHELXT). The presence of the Sulphur atom provides a sufficient

anomalous scattering signal to aid phasing, even with Mo radiation.

Refinement Strategy (Expert Insights)
This is the most critical step for this specific molecule.

A. Handling the Hydroxyethyl Chain Disorder
The

tail is prone to thermal vibration.

Symptom: Elongated thermal ellipsoids on the ethyl carbons.

Solution: If disorder is present, model the chain over two positions (Part A/Part B). Apply

similarity restraints on bond lengths (SADI) and thermal parameters (SIMU, DELU).

B. Protonation State Verification (Crucial)
You must determine if the structure is a Sulphate (2:1) or Hydrogen Sulphate (1:1).

Locate Hydrogen Atoms: Do not calculate H-positions geometrically for the N and O atoms

initially. Find them in the Difference Fourier Map (

).

The Nitrogen Atom: The secondary amine (
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) is the most basic site. Expect proton transfer from

to form a cationic ammonium center (

).

Check: Look for two H peaks near the amine Nitrogen.

The Sulphate:

Scenario A (2:1 Salt): The anion is

. S-O bond lengths should be symmetrical (~1.47 Å).

Scenario B (1:1 Salt): The anion is

. One S-O bond will be longer (~1.55 Å) due to the attached proton.

Hydrogen Bonding Network Analysis
The stability of this crystal is driven by a Charge-Assisted Hydrogen Bond (CAHB) network.

Intramolecular: Check for an H-bond between the Phenol -OH and the Ammonium -NH2+.

This "ortho-lock" stabilizes the conformation.

Intermolecular: The Sulphate anion acts as a multi-point acceptor, bridging multiple cations.
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Figure 2: Predicted Hydrogen Bond Topology. The Sulfate anion acts as the central anchor.

Quantitative Data Presentation
When reporting the structure, summarize the key geometric parameters in the following format.

Note: Values below are representative ranges for this class of compounds to guide validation.
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Parameter Atom Pair
Expected Range
(Å)

Significance

Bond Length C-N (Amine) 1.46 - 1.49
Indicates single bond

character (sp3 N).

Bond Length C-O (Phenol) 1.36 - 1.39
Typical for phenolic

carbons.

Bond Length S-O (Sulphate) 1.45 - 1.48

Symmetry indicates

delocalized charge (

).

H-Bond N-H...O(S) 2.70 - 2.90
Strong charge-

assisted interaction.

Torsion C-C-N-C Variable

Defines the

hydroxyethyl

conformation (gauche

vs anti).

Advanced Characterization: Hirshfeld Surface
Analysis
To publish or fully validate the structure, perform Hirshfeld Surface Analysis (using

CrystalExplorer).

Generate Surface: Map

on the molecular surface.

Interpret Red Spots:

Deep red spots near the Amine Nitrogen and Hydroxyl groups indicate strong H-bond

donors/acceptors.

Faint red spots near the aromatic ring may indicate

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12661542?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


stacking or

interactions.

Fingerprint Plot:

Look for sharp spikes at the bottom left (short

). These correspond to the strong

interactions between the cation and the sulphate anion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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